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Compound of Interest

Compound Name: cinchonain IIa

Cat. No.: B12379990 Get Quote

For researchers, scientists, and drug development professionals seeking to procure

cinchonain IIa for investigational purposes, a variety of reputable chemical suppliers offer this

compound. This guide provides a detailed overview of available suppliers, along with

application notes and experimental protocols to facilitate its use in a laboratory setting.

Reputable Suppliers of Cinchonain IIa
Cinchonain IIa (CAS No. 85081-23-8) is available from several chemical suppliers that cater to

the research community. When purchasing, it is crucial to consider the purity, quantity, and the

supplier's certifications. Below is a summary of some key suppliers:
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Supplier Product Number Purity
Unit Sizes
Available

Alfa Chemistry AC374631 Not Specified Contact for details

Ambeed, Inc. A283746 Not Specified Contact for details

BOC Sciences BN266990 Not Specified Contact for details

TargetMol T6589 Not Specified Contact for details

Biosynth KDA08123 Not Specified
5 mg, 10 mg, 25 mg,

50 mg

Parchem 266990 Not Specified Contact for details

MedChemExpress HY-N2457 >98%
5 mg, 10 mg, 25 mg,

50 mg, 100 mg

Note: Purity levels and available unit sizes are subject to change. It is recommended to visit the

supplier's website for the most current information.

Application Notes: Antioxidant and Anti-
inflammatory Properties
Cinchonain IIa is a naturally occurring flavonoid with demonstrated antioxidant and potential

anti-inflammatory activities, making it a compound of interest for various research applications.

Antioxidant Activity: Cinchonain IIa has been shown to be a potent antioxidant agent.[1] This

activity is often assessed through its ability to scavenge free radicals, such as 2,2-diphenyl-1-

picrylhydrazyl (DPPH).

Anti-inflammatory Activity: Preliminary research suggests that cinchonain IIa may possess

anti-inflammatory properties. These effects are typically investigated in cellular models, such as

RAW 264.7 macrophage cells, by measuring the inhibition of inflammatory mediators like nitric

oxide (NO) and pro-inflammatory cytokines.

Experimental Protocols
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Below are detailed protocols for assessing the antioxidant and anti-inflammatory activities of

cinchonain IIa.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
This protocol outlines the procedure for determining the free radical scavenging capacity of

cinchonain IIa.

Materials:

Cinchonain IIa

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or Ethanol)

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution

should have a deep purple color.

Preparation of Cinchonain IIa solutions: Prepare a stock solution of cinchonain IIa in

methanol. From the stock solution, prepare a series of dilutions to obtain a range of

concentrations to be tested.

Assay:

In a 96-well microplate, add 100 µL of the DPPH solution to each well.

Add 100 µL of the different concentrations of cinchonain IIa solutions to the wells.

For the control, add 100 µL of methanol instead of the cinchonain IIa solution.
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For the blank, add 200 µL of methanol.

Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is

calculated using the following formula:

Where:

A_control is the absorbance of the control (DPPH solution without the sample).

A_sample is the absorbance of the DPPH solution with the cinchonain IIa sample.

Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated
RAW 264.7 Macrophages
This protocol describes how to measure the inhibitory effect of cinchonain IIa on nitric oxide

production in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells.

Materials:

Cinchonain IIa

RAW 264.7 macrophage cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Lipopolysaccharide (LPS) from E. coli

Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-

naphthyl)ethylenediamine dihydrochloride)

96-well cell culture plate
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Cell incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

Cell Seeding: Seed the RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well

and allow them to adhere for 24 hours.

Treatment:

Remove the medium and replace it with fresh medium containing various concentrations

of cinchonain IIa.

Incubate for 1 hour.

Stimulate the cells with LPS (1 µg/mL) and incubate for another 24 hours.

Include a control group (cells with LPS but no cinchonain IIa) and a blank group (cells

without LPS or cinchonain IIa).

Nitrite Measurement:

After incubation, collect 50 µL of the cell culture supernatant from each well.

Add 50 µL of Griess Reagent to each supernatant sample.

Incubate at room temperature for 10 minutes.

Measurement: Measure the absorbance at 540 nm using a microplate reader.

Calculation of NO Inhibition: The concentration of nitrite is determined using a standard

curve prepared with sodium nitrite. The percentage of NO inhibition is calculated as:

Signaling Pathway and Experimental Workflow
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The diagrams below illustrate a potential signaling pathway influenced by cinchonain IIa and a

typical experimental workflow for its investigation.
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Click to download full resolution via product page

Caption: Potential inhibition of the NF-κB signaling pathway by Cinchonain IIa.
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Caption: Experimental workflow for assessing the anti-inflammatory effects of Cinchonain IIa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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